N-(2-(methylthio)benzoyl)-N-(p-tolyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-methylphenyl)-N-(2-methylsulfanylbenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H24N2O2S/c1-16-10-12-17(13-11-16)23(21(25)22-14-6-3-7-15-22)20(24)18-8-4-5-9-19(18)26-2/h4-5,8-13H,3,6-7,14-15H2,1-2H3
• InChI Key: COHNLAAXGOBPSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C(=O)C2=CC=CC=C2SC)C(=O)N3CCCCC3
• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol

Description

N-(2-(methylthio)benzoyl)-N-(p-tolyl)piperidine-1-carboxamide, also known as MTM, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTM is a member of the piperidine family of compounds and has been found to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches and Crystal Structures

  Research on the synthesis and crystal structure of new phosphoric triamides, achieved through reactions involving piperidine, showcases the methodologies applicable for creating complex compounds with potential pharmacological activities (Gholivand et al., 2005). The detailed structural analysis contributes to understanding the molecular configurations essential for biological efficacy.

• Antibacterial Benzamides

  The development of new benzamides and their metal complexes reveals their structural features and in vitro antibacterial activities (Khatiwora et al., 2013). Such studies highlight the potential for designing novel antimicrobial agents by manipulating the chemical structures of benzamide derivatives.

Bioactivity Studies

• Acetylcholinesterase Inhibitors

  Piperidine derivatives synthesized and evaluated for their anti-acetylcholinesterase activity indicate the importance of substituents on benzamide for enhancing bioactivity (Sugimoto et al., 1990). This research could guide the development of compounds for neurodegenerative diseases treatment.

• Antipsychotic Potential

  The evaluation of heterocyclic carboxamides as potential antipsychotic agents underscores the therapeutic potential of piperidine-linked benzamides in treating psychiatric disorders (Norman et al., 1996). The findings suggest avenues for developing new treatments with fewer side effects.

• Antihistaminic Activities

  Studies on carboxyterfenadine derivatives, including benzamide derivatives, for their antihistaminic and anticholinergic activities highlight the chemical versatility and therapeutic potential of these compounds (Arayne et al., 2017). This research points to new directions in allergy and respiratory disorder treatments.